![molecular formula C12H14N4O B7510013 1-Methyl-3-[(4-pyrazol-1-ylphenyl)methyl]urea](/img/structure/B7510013.png)
1-Methyl-3-[(4-pyrazol-1-ylphenyl)methyl]urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Methyl-3-[(4-pyrazol-1-ylphenyl)methyl]urea is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. This compound is also known as MPMU and has a molecular formula of C14H15N5O.
Scientific Research Applications
1-Methyl-3-[(4-pyrazol-1-ylphenyl)methyl]urea has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. This compound has been reported to have anticancer, antifungal, and antibacterial properties. It has also been studied for its potential as a therapeutic agent for neurological disorders such as Alzheimer's and Parkinson's disease.
Mechanism of Action
The mechanism of action of 1-Methyl-3-[(4-pyrazol-1-ylphenyl)methyl]urea is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been reported to inhibit the activity of protein kinase C and phospholipase A2, which are involved in various cellular processes such as cell growth and inflammation.
Biochemical and Physiological Effects:
1-Methyl-3-[(4-pyrazol-1-ylphenyl)methyl]urea has been reported to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit the growth of fungi and bacteria. This compound has also been reported to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
The advantages of using 1-Methyl-3-[(4-pyrazol-1-ylphenyl)methyl]urea in lab experiments include its high purity, stability, and low toxicity. This compound can be easily synthesized in large quantities and can be used in various assays to study its biological activity. However, the limitations of using this compound in lab experiments include its limited solubility in aqueous solutions and its potential to interact with other compounds in the assay system.
Future Directions
Future research on 1-Methyl-3-[(4-pyrazol-1-ylphenyl)methyl]urea should focus on its potential applications in various fields such as drug discovery, cancer therapy, and neurodegenerative disorders. Further studies are needed to fully understand the mechanism of action of this compound and its interaction with other compounds in the body. Future research should also focus on the development of more efficient synthesis methods and the optimization of its pharmacological properties.
Synthesis Methods
The synthesis of 1-Methyl-3-[(4-pyrazol-1-ylphenyl)methyl]urea involves the reaction of 4-pyrazol-1-ylbenzylamine with methyl isocyanate in the presence of a base. The product is then purified using column chromatography to obtain the final compound. This synthesis method has been reported in various scientific journals and has been optimized for high yield and purity.
properties
IUPAC Name |
1-methyl-3-[(4-pyrazol-1-ylphenyl)methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O/c1-13-12(17)14-9-10-3-5-11(6-4-10)16-8-2-7-15-16/h2-8H,9H2,1H3,(H2,13,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVZJYQQCFRCWQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)NCC1=CC=C(C=C1)N2C=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.